![molecular formula C18H20ClN3O B2597200 3-chloro-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)benzamide CAS No. 2034322-30-8](/img/structure/B2597200.png)
3-chloro-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)benzamide
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Description
3-chloro-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)benzamide, also known as VU0650786, is a novel small molecule that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of benzamide derivatives, which have been extensively studied for their pharmacological properties.
Scientific Research Applications
- CPB has been investigated for its potential as an antitubercular agent. Researchers have assessed its efficacy against Mycobacterium tuberculosis, the causative agent of tuberculosis. In vitro studies using the MTT assay demonstrated its impact on cell viability at various concentrations .
- CPB has been utilized as a precursor in the synthesis of boronic esters. Specifically, it serves as a substrate for catalytic protodeboronation reactions, leading to the formation of targeted compounds. These reactions have practical applications in organic synthesis .
- CPB’s molecular formula is C20H19ClN4OS, with a molecular weight of 398.91. Its structure includes a pyridine ring and a piperidine moiety. Researchers have explored its interactions with biological targets, including receptors and enzymes.
- CPB’s unique structure makes it an interesting candidate for drug discovery. Medicinal chemists study its binding affinity, pharmacokinetics, and potential therapeutic applications. It may serve as a lead compound for developing novel drugs.
- Given its piperidine component, CPB could have implications in neuropharmacology. Researchers investigate its effects on neurotransmitter systems, neuronal receptors, and potential neuroprotective properties.
- CPB can be used as a chemical probe to identify specific biological targets. By studying its interactions with proteins or nucleic acids, researchers gain insights into cellular processes and pathways.
Antitubercular Activity
Protodeboronation Catalyst
Biological Properties
Drug Discovery and Medicinal Chemistry
Neuropharmacology
Chemical Biology and Target Identification
properties
IUPAC Name |
3-chloro-N-[(1-pyridin-4-ylpiperidin-4-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN3O/c19-16-3-1-2-15(12-16)18(23)21-13-14-6-10-22(11-7-14)17-4-8-20-9-5-17/h1-5,8-9,12,14H,6-7,10-11,13H2,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQABNXHNCXJDPR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC(=CC=C2)Cl)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-chloro-N-((1-(pyridin-4-yl)piperidin-4-yl)methyl)benzamide |
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